Cas no 1235614-44-4 (methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate
• CAS No: 1235614-44-4
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6380789
• PubChem ID: 49688753
• Update Time: 2025-06-09

methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate
• IPGSSGRDDCPVCN-UHFFFAOYSA-N
• VU0631335-1
• methyl 4-[[(4-propylbenzoyl)amino]methyl]piperidine-1-carboxylate
• 1235614-44-4
• F5033-3370
• methyl 4-((4-propylbenzamido)methyl)piperidine-1-carboxylate
• AKOS024492143
• METHYL 4-{[(4-PROPYLPHENYL)FORMAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C18H26N2O3/c1-3-4-14-5-7-16(8-6-14)17(21)19-13-15-9-11-20(12-10-15)18(22)23-2/h5-8,15H,3-4,9-13H2,1-2H3,(H,19,21)
• InChI Key： IPGSSGRDDCPVCN-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNC(=O)C2=CC=C(CCC)C=C2)CC1

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate

Introduction to Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate (CAS No: 1235614-44-4)

Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate, a compound with the chemical formula C₁₅H₂₁NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a piperidine ring and a formamidomethyl substituent attached to a propylphenyl group. The presence of these structural elements makes it a valuable candidate for further investigation in drug discovery and development.

The CAS number 1235614-44-4 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. This number is crucial for researchers who need to verify the identity and purity of the substance during experiments and studies.

In recent years, there has been growing interest in piperidine derivatives due to their potential pharmacological properties. Piperidine scaffolds are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance bioavailability and binding affinity to biological targets. The specific modification of the piperidine ring in Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate introduces unique characteristics that may contribute to its therapeutic potential.

The formamidomethyl group in the molecule is particularly noteworthy. This functional group can influence the compound's solubility, reactivity, and interactions with biological targets. Recent studies have shown that formamidomethyl-containing compounds often exhibit promising activities in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. The incorporation of this group into the piperidine core of Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate suggests that it may possess similar beneficial properties.

The propylphenyl substituent further contributes to the complexity and diversity of the compound's chemical profile. Phenyl rings are well-known for their ability to modulate electronic properties and interact with biological receptors. The addition of a propyl group introduces steric hindrance and additional hydrogen bonding potential, which can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This combination of structural elements makes Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate a fascinating subject for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate interacts with target proteins. These studies have suggested potential binding affinities with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to assess the activity of this compound. HTS allows for rapid testing of large libraries of compounds against multiple biological targets, providing valuable data on their efficacy and selectivity. Preliminary results from HTS assays indicate that Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate exhibits notable activity against certain enzymes, suggesting its potential as a lead compound for further optimization.

The synthesis of Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of the molecule efficiently. These methods not only improve synthetic efficiency but also enhance the overall quality of the final product.

Quality control is paramount when dealing with pharmaceutical intermediates like Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the identity and purity of the compound. These methods provide detailed structural information and ensure that the substance meets stringent regulatory standards before it can be used in further research or development.

The potential applications of Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate are broad and varied. Given its structural features, it may be explored as a precursor for more complex drug candidates targeting CNS disorders, such as Alzheimer's disease and schizophrenia. Additionally, its interactions with inflammatory pathways make it a candidate for developing novel anti-inflammatory agents.

Future research directions may include exploring derivatives of Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxylate to improve its pharmacological properties further. Structural modifications can be made to enhance binding affinity, reduce toxicity, or extend half-life. By leveraging both computational modeling and experimental validation, scientists can systematically optimize this compound for therapeutic use.

In conclusion, Methyl 4-{(4-propylphenyl)formamidomethyl}piperidine-1-carboxyllate (CAS No: 1235614-44-4) is a structurally complex and pharmacologically promising compound warranting further investigation. Its unique combination of functional groups and favorable interaction profiles make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research in this area progresses, we can expect more insights into its potential applications and mechanisms of action.